2-methoxy-7,7-dimethyl-4-(4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)-10-thioxo-7,10-dihydro[1,2]dithiolo[3,4-c]pyrrolo[3,2,1-ij]quinolin-5(4H)-one
Overview
Description
Heterocyclic compounds featuring thiazolidine, pyrroloquinoline, and thioxothiazolidinone moieties are of significant interest in organic chemistry due to their potential pharmacological activities and their use in developing new chemical entities with diverse biological properties.
Synthesis Analysis
The synthesis of similar heterocyclic compounds often involves cyclization reactions, condensation with arylamines, and the Stolle reaction for obtaining thioxo and thiazolidine derivatives. For example, Medvedeva et al. (2017) described synthesizing novel dithioloquinolinylidene derivatives through reactions of substituted quinolin iodides with arylamines, followed by reactions with oxalyl chloride to yield complex dione compounds (Medvedeva et al., 2017).
Scientific Research Applications
Synthesis and Characterization
Recent studies have highlighted various synthetic pathways and characterizations of complex heterocyclic systems that are structurally related to 2-methoxy-7,7-dimethyl-4-(4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)-10-thioxo-7,10-dihydro[1,2]dithiolo[3,4-c]pyrrolo[3,2,1-ij]quinolin-5(4H)-one. For instance, Medvedeva et al. (2006) developed novel polycondensed heterocyclic systems based on [1,2]dithiolo[3,4-c]quinoline-1-thiones, which are similar in structure to the compound (Medvedeva et al., 2006). Additionally, Medvedeva et al. (2017) synthesized a series of novel (8-R-7-R’-4,4-dimethyl-4,5-dihydro-1H-[1,2]dithiolo[3,4-c]quinolin-1-ylidene)(4(2)-R”phenyl)amines, which provide insights into the reactions andcharacteristics of closely related compounds (Medvedeva et al., 2017).
Potential Applications in Antimicrobial and Antifungal Activities
The research conducted by Es et al. (2005) on dihydro-2-propyl-3-propylimino-9-thioxo-pyrrolo(3,4-b)quinolin-1-one, a compound with a similar structural framework, revealed its potential in forming complexes with enhanced antimicrobial activity against Gram-positive pathogens (Es et al., 2005). Moreover, Kryshchyshyn et al. (2020) synthesized thiazolidinone derivatives with noted antileukemic properties, highlighting the potential therapeutic applications of compounds in the same class (Kryshchyshyn et al., 2020).
Anticancer Potential
The study by Ghorab et al. (2016) synthesized novel quinolines carrying thiazolidine and other moieties, demonstrating significant anticancer activities. This suggests that compounds with similar structures, such as the one , could potentially exhibit anticancer properties (Ghorab et al., 2016).
properties
IUPAC Name |
(10Z)-13-methoxy-7,7-dimethyl-10-(4-oxo-2-sulfanylidene-1,3-thiazolidin-5-ylidene)-3-sulfanylidene-4,5-dithia-8-azatetracyclo[6.6.1.02,6.011,15]pentadeca-1(15),2(6),11,13-tetraen-9-one | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H12N2O3S5/c1-18(2)13-10(16(24)28-27-13)8-5-6(23-3)4-7-9(15(22)20(18)11(7)8)12-14(21)19-17(25)26-12/h4-5H,1-3H3,(H,19,21,25)/b12-9- | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QARDGBCMNCSMGF-XFXZXTDPSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(C2=C(C3=C4N1C(=O)C(=C5C(=O)NC(=S)S5)C4=CC(=C3)OC)C(=S)SS2)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1(C2=C(C3=C4N1C(=O)/C(=C\5/C(=O)NC(=S)S5)/C4=CC(=C3)OC)C(=S)SS2)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H12N2O3S5 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
464.6 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(Z)-2-methoxy-7,7-dimethyl-4-(4-oxo-2-thioxothiazolidin-5-ylidene)-10-thioxo-7,10-dihydro-[1,2]dithiolo[3,4-c]pyrrolo[3,2,1-ij]quinolin-5(4H)-one |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.